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Compound of Interest

Compound Name: 4-Desmethoxy Omeprazole-d3

Cat. No.: B587879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, key

characteristics, and research applications of 4-Desmethoxy Omeprazole-d3. This stable

isotope-labeled internal standard is a critical tool for researchers in drug metabolism,

pharmacokinetics, and analytical chemistry. This document outlines its chemical properties,

lists known commercial suppliers, and presents a detailed experimental protocol for its use in

bioanalytical methods.

Introduction to 4-Desmethoxy Omeprazole-d3
4-Desmethoxy Omeprazole-d3 is the deuterated form of 4-Desmethoxy Omeprazole, a

metabolite of the widely used proton pump inhibitor, Omeprazole.[1] Due to its isotopic labeling,

it serves as an ideal internal standard in mass spectrometry-based bioanalytical assays for the

accurate quantification of 4-Desmethoxy Omeprazole in complex biological matrices. The use

of stable isotope-labeled internal standards is the gold standard in quantitative mass

spectrometry as they exhibit similar chemical and physical properties to the analyte, correcting

for variations in sample preparation and instrument response.[2][3]
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4-Desmethoxy Omeprazole-d3 is available for research purposes from several specialized

chemical suppliers. The following tables summarize the key quantitative data for this

compound.

Table 1: Chemical and Physical Properties

Property Value

Chemical Name
2-[[(3,5-Dimethyl-2-pyridinyl)methyl]sulfinyl]-6-

(methoxy-d3)-1H-benzimidazole

Synonyms H 180/29-d3

CAS Number 1794759-05-9

Molecular Formula C₁₆H₁₄D₃N₃O₂S

Molecular Weight 318.41 g/mol

Appearance Off-White Solid

Storage Conditions 2-8°C Refrigerator

Data sourced from commercially available product information.[2]

Table 2: Commercial Suppliers and Product Information

Supplier Product Code
Available Pack
Sizes

Purity

LGC Standards TRC-D290562 1 mg, 10 mg Not specified

Pharmaffiliates PA STI 027950 Inquire High Purity

BOC Sciences Inquire Not specified

US Biological Life

Sciences
1mg Highly Purified

Toronto Research

Chemicals (TRC)
D290562 1mg, 10mg Not specified
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This list is not exhaustive and other suppliers may exist. Purity information should be confirmed

with the respective supplier's certificate of analysis.

Role in Omeprazole Metabolism
Omeprazole undergoes extensive metabolism in the liver, primarily by the cytochrome P450

enzymes CYP2C19 and CYP3A4.[4] One of the metabolic pathways involves demethylation to

form 4-Desmethoxy Omeprazole. Understanding this pathway is crucial for pharmacokinetic

studies and for assessing drug-drug interactions.

The following diagram illustrates the metabolic conversion of Omeprazole to its desmethyl

metabolite.

Omeprazole 4-Desmethoxy OmeprazoleO-demethylationCYP450 Enzymes
(e.g., CYP2C19)

Click to download full resolution via product page

Caption: Metabolic pathway of Omeprazole to 4-Desmethoxy Omeprazole.

Experimental Protocol: Quantification of 4-
Desmethoxy Omeprazole in Human Plasma using
LC-MS/MS
This section provides a detailed methodology for the quantification of 4-Desmethoxy

Omeprazole in human plasma using 4-Desmethoxy Omeprazole-d3 as an internal standard.

This protocol is a composite based on established bioanalytical methods for Omeprazole and

its metabolites.[5][6]

Materials and Reagents
4-Desmethoxy Omeprazole analytical standard

4-Desmethoxy Omeprazole-d3 (Internal Standard)
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Human plasma (with anticoagulant, e.g., K2EDTA)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Water (ultrapure)

Instrumentation
High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Analytical column (e.g., C18 column, 2.1 x 50 mm, 1.7 µm)

Preparation of Stock and Working Solutions
Stock Solutions (1 mg/mL): Accurately weigh and dissolve 4-Desmethoxy Omeprazole and

4-Desmethoxy Omeprazole-d3 in methanol to prepare individual stock solutions of 1

mg/mL.

Working Standard Solutions: Serially dilute the 4-Desmethoxy Omeprazole stock solution

with a 50:50 mixture of acetonitrile and water to prepare working standard solutions for the

calibration curve (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

Internal Standard Working Solution (100 ng/mL): Dilute the 4-Desmethoxy Omeprazole-d3
stock solution with a 50:50 mixture of acetonitrile and water to a final concentration of 100

ng/mL.

Sample Preparation (Protein Precipitation)
Thaw frozen human plasma samples at room temperature.

To 100 µL of plasma in a microcentrifuge tube, add 10 µL of the internal standard working

solution (100 ng/mL).
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Vortex mix for 10 seconds.

Add 300 µL of cold acetonitrile to precipitate plasma proteins.

Vortex mix vigorously for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the dried residue in 100 µL of the mobile phase.

Vortex mix and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions
Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient Elution:

0-0.5 min: 5% B

0.5-2.5 min: 5-95% B

2.5-3.0 min: 95% B

3.0-3.1 min: 95-5% B

3.1-4.0 min: 5% B

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

Ionization Mode: Positive Electrospray Ionization (ESI+)
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Multiple Reaction Monitoring (MRM) Transitions:

4-Desmethoxy Omeprazole: Determine precursor and product ions empirically (e.g., m/z

316.1 -> 198.1)

4-Desmethoxy Omeprazole-d3: Determine precursor and product ions empirically (e.g.,

m/z 319.1 -> 201.1)

Data Analysis
Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the calibration standards. Perform a linear regression

analysis to determine the concentration of 4-Desmethoxy Omeprazole in the plasma samples.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for using a stable isotope-labeled

internal standard in a quantitative bioanalytical assay.
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Caption: General workflow for bioanalytical sample analysis using an internal standard.
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Conclusion
4-Desmethoxy Omeprazole-d3 is a commercially available and indispensable tool for

researchers studying the metabolism and pharmacokinetics of Omeprazole. Its use as an

internal standard in LC-MS/MS assays ensures the accuracy and reliability of quantitative data.

The experimental protocol and workflow provided in this guide offer a robust framework for the

implementation of this valuable research chemical in a laboratory setting. Researchers should

always refer to the supplier's certificate of analysis for specific product details and adhere to

good laboratory practices for all experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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